Cas no 5192-14-3 (1H-Indole,3-(2-phenylethyl)-)

1H-Indole,3-(2-phenylethyl)- structure
1H-Indole,3-(2-phenylethyl)- structure
Product Name:1H-Indole,3-(2-phenylethyl)-
CAS No:5192-14-3
MF:C16H15N
MW:221.297003984451
CID:382810
PubChem ID:347330
Update Time:2025-04-19

1H-Indole,3-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,3-(2-phenylethyl)-
    • 3-(2-phenylethyl)-1H-indole
    • 3-phenethyl-1H-indole
    • AC1L870Z
    • NSC405964
    • NSC-405964
    • SureCN8524609
    • 5192-14-3
    • DTXSID80324175
    • 3-phenylethylindole
    • SCHEMBL8524609
    • Inchi: 1S/C16H15N/c1-2-6-13(7-3-1)10-11-14-12-17-16-9-5-4-8-15(14)16/h1-9,12,17H,10-11H2
    • InChI Key: CEGFYUILHMIKCP-UHFFFAOYSA-N
    • SMILES: N1C=C(C2C=CC=CC1=2)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.12055
  • Monoisotopic Mass: 221.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • Density: 1.132
  • Boiling Point: 375.8°Cat760mmHg
  • Flash Point: 163.5°C
  • Refractive Index: 1.665
  • PSA: 15.79
  • LogP: 3.95310
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